molecular formula C11H11N3O3 B1228156 N-(4-Cyanophenyl)-N'-(2-carboxyethyl)urea CAS No. 74390-15-1

N-(4-Cyanophenyl)-N'-(2-carboxyethyl)urea

Cat. No.: B1228156
CAS No.: 74390-15-1
M. Wt: 233.22 g/mol
InChI Key: AWCDLPKQSGESKV-UHFFFAOYSA-N
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Description

N-(4-Cyanophenyl)-N'-(2-carboxyethyl)urea, also known as this compound, is a useful research compound. Its molecular formula is C11H11N3O3 and its molecular weight is 233.22 g/mol. The purity is usually 95%.
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Properties

CAS No.

74390-15-1

Molecular Formula

C11H11N3O3

Molecular Weight

233.22 g/mol

IUPAC Name

3-[(4-cyanophenyl)carbamoylamino]propanoic acid

InChI

InChI=1S/C11H11N3O3/c12-7-8-1-3-9(4-2-8)14-11(17)13-6-5-10(15)16/h1-4H,5-6H2,(H,15,16)(H2,13,14,17)

InChI Key

AWCDLPKQSGESKV-UHFFFAOYSA-N

SMILES

C1=CC(=CC=C1C#N)NC(=O)NCCC(=O)O

Canonical SMILES

C1=CC(=CC=C1C#N)NC(=O)NCCC(=O)O

Synonyms

CNPh-COEt-urea
N-(4-cyanophenyl)-N'-(2-carboxyethyl)urea
N-(4-cyanophenyl)-N'-(2-carboxyethyl)urea, sodium salt

Origin of Product

United States

Synthesis routes and methods

Procedure details

Under a nitrogen blanket, a mixture of β-alanine (4.4 g; 49 mmoles), sodium hydroxide (2.0 g; 50 mmoles) and methanol (300 ml) was added rapidly to a suspension of 4-cyanophenylisocyanate (8.0 g; 55 mmoles) in ethyl acetate (300 ml). The mixture was stirred at 40° C. for 15 hrs and the volume was reduced to about 150 ml by distillation at reduced pressure. The solid was filtered off, washed with ethyl acetate and dried to yield 7 g of crude product. FAB-MS: MH+=232.
Quantity
4.4 g
Type
reactant
Reaction Step One
Quantity
2 g
Type
reactant
Reaction Step One
Quantity
300 mL
Type
reactant
Reaction Step One
Quantity
8 g
Type
reactant
Reaction Step Two
Quantity
300 mL
Type
solvent
Reaction Step Two

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